4-Chloro-pyrimidine-5-carboxylic acid chloride

• IUPAC Name: 4-chloropyrimidine-5-carbonyl chloride
• InChI: InChI=1S/C5H2Cl2N2O/c6-4-3(5(7)10)1-8-2-9-4/h1-2H
• InChI Key: WSJZRPQLFKDILG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC=N1)Cl)C(=O)Cl
• Molecular Formula: C5H2Cl2N2O
• Molecular Weight: 176.99 g/mol
• CAS RN: 1261494-35-2

Description

4-Chloro-pyrimidine-5-carboxylic acid chloride is a type of pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Several methods for the synthesis of pyrimidines are described in the literature. For instance, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8 provides 4-arylquinolines. Another method involves a ZnCl2-catalyzed three-component coupling reaction that allows the synthesis of various 4,5-disubstituted pyrimidine derivatives in a single step from functionalized enamines, triethyl orthoformate, and ammonium acetate.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The molecular structure of this compound is not explicitly mentioned in the search results.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For instance, a base-promoted intermolecular oxidation C-N bond formation of allylic C (sp3)-H and vinylic C (sp2)-H of allyllic compounds with amidines enables the smooth formation of polysubstituted pyrimidines in the presence of O2 as the sole oxidant.

Physical And Chemical Properties Analysis

Pyrimidine is a colorless compound. It is a crystalline solid with a melting point of 22°C which dissolves in water to give a neutral solution and reacts with mineral acids to form salts.

Future Directions

Research developments in the syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity. This might pave the way for future drug design.